Cas no 2229305-56-8 (1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2229305-56-8
• MF: C₁₆H₂₈N₂O₅
• MW: 328.403924942017
• CID: 6335294
• PubChem ID: 165828878
• Update Time: 2025-11-03

1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)-3-hydroxycyclobutane-1-carboxylic acid
• 2229305-56-8
• 1-(2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}ethyl)-3-hydroxycyclobutane-1-carboxylic acid
• EN300-1885646

• Inchi： 1S/C16H28N2O5/c1-15(2,3)23-14(22)18-8-6-17(7-9-18)5-4-16(13(20)21)10-12(19)11-16/h12,19H,4-11H2,1-3H3,(H,20,21)
• InChI Key： XCYSVYXOARTVOM-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(CCN2CCN(C(=O)OC(C)(C)C)CC2)C1

Computed Properties

• Exact Mass: 328.19982200g/mol
• Monoisotopic Mass: 328.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 90.3Ų

Additional information on 1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)-3-hydroxycyclobutane-1-carboxylic acid

1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)-3-hydroxycyclobutane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2229305-56-8, known as 1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)-3-hydroxycyclobutane-1-carboxylic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule consists of a cyclobutane ring substituted with a hydroxyl group and a carboxylic acid group, further connected to a piperazine ring that is decorated with a tert-butoxy carbonyl (Boc) group. This combination of functional groups suggests that the compound may exhibit diverse biological activities, making it an interesting target for drug discovery research.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry, particularly in the development of small-molecule inhibitors for various therapeutic targets. The cyclobutane ring in this compound is known to induce significant strain, which can enhance its reactivity and binding affinity to specific protein targets. Additionally, the presence of the piperazine ring, a common scaffold in drug design, further enhances the compound's potential as a modulator of cellular pathways. The tert-butoxy carbonyl (Boc) group serves as a protecting group during synthesis, ensuring stability and ease of manipulation during chemical synthesis.

One of the most intriguing aspects of this compound is its ability to interact with enzymes involved in signal transduction pathways. For instance, researchers have reported that analogs of this compound exhibit inhibitory activity against kinases, which are critical regulators of cellular processes such as proliferation and apoptosis. The hydroxyl group on the cyclobutane ring may play a pivotal role in hydrogen bonding interactions with the active site of these enzymes, thereby contributing to its inhibitory effects.

Furthermore, the carboxylic acid group at position 1 of the cyclobutane ring introduces acidity into the molecule, which can influence its pharmacokinetic properties. This functional group may also participate in electrostatic interactions with positively charged residues on target proteins, enhancing binding specificity. Recent advancements in computational chemistry have enabled researchers to model these interactions with unprecedented accuracy, providing valuable insights into the molecular basis of this compound's activity.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The introduction of the Boc group onto the piperazine ring is often achieved via standard carbamate formation techniques, ensuring high yields and purity. The subsequent coupling of the piperazine derivative with the cyclobutane moiety requires precise control over reaction conditions to ensure regioselectivity and stereochemical integrity.

Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic profiles, including moderate solubility and bioavailability. These properties are essential for its potential use as an oral or parenteral therapeutic agent. Additionally, preliminary toxicity studies suggest that the compound has a low toxicity profile at therapeutically relevant doses, further supporting its suitability for drug development.

Looking ahead, ongoing research is focused on optimizing this compound's bioavailability and efficacy through structural modifications. For example, researchers are exploring the replacement of the Boc group with alternative protecting groups that may enhance metabolic stability while maintaining biological activity. Additionally, efforts are underway to investigate the compound's mechanism of action at a molecular level using advanced techniques such as X-ray crystallography and cryo-electron microscopy.

In conclusion, 1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)-3-hydroxycyclobutane-1-carboxylic acid represents a promising lead compound in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into therapeutics targeting various disease states. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of drug design and development.